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Compound of Interest

Compound Name: 1,1,3,3-Tetramethylurea

Cat. No.: B151932

An In-depth Technical Guide to 1,1,3,3-
Tetramethylurea

For Researchers, Scientists, and Drug Development Professionals
Introduction

1,1,3,3-Tetramethylurea (TMU) is an organic compound with the formula (CH3)2NCON(CH3)-.
It is a non-polar, aprotic solvent with a wide range of applications in organic synthesis and
industrial processes. This guide provides a comprehensive overview of its Chemical Abstracts
Service (CAS) number, physical properties, and relevant experimental protocols and reaction
pathways.

CAS Number
The unique identifier for 1,1,3,3-Tetramethylurea is:
o CAS Number: 632-22-4[1][2][3][4][5]

Physical Properties

1,1,3,3-Tetramethylurea is a colorless liquid with a mild, aromatic odor.[1][3] A summary of its
key physical properties is presented in the table below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b151932?utm_src=pdf-interest
https://www.benchchem.com/product/b151932?utm_src=pdf-body
https://www.benchchem.com/product/b151932?utm_src=pdf-body
https://www.benchchem.com/product/b151932?utm_src=pdf-body
https://www.benchchem.com/product/b151932?utm_src=pdf-body
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.guidechem.com/question/what-is-the-synthesis-route-of-id134954.html
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://pubmed.ncbi.nlm.nih.gov/29289179/
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.benchchem.com/product/b151932?utm_src=pdf-body
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value

Molecular Formula CsH12N20

Molecular Weight 116.16 g/mol [2]

Density 0.968 g/mL at 20 °C[1][4]
Boiling Point 177 °C[1][4][5]

Melting Point -1 °C[1][4][5]

Flash Point 75 °C (closed cup)[4][5]
Refractive Index 1.451 at 20 °C[1][4]

Miscible with water and many organic solvents.

Solubility 1]

Experimental Protocols

Below are detailed methodologies for the determination of key physical properties of 1,1,3,3-
Tetramethylurea.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common laboratory method for determining the boiling point of an organic liquid like
1,1,3,3-Tetramethylurea is the capillary method.

Apparatus:

Thiele tube or similar heating apparatus (e.g., oil bath)

Thermometer

Small test tube (fusion tube)

Capillary tube, sealed at one end

Heat source (e.g., Bunsen burner)
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e Stand and clamps
Procedure:
e Asmall amount of 1,1,3,3-Tetramethylurea is placed into the small test tube.

o The capillary tube, with its sealed end uppermost, is placed into the test tube containing the
liquid.

o The test tube is attached to the thermometer, ensuring the bulb of the thermometer and the
test tube are at the same level.

e The assembly is clamped and immersed in the Thiele tube containing a high-boiling point
liquid (e.g., mineral oil).

e The apparatus is heated gently and slowly.

e As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

e The temperature at which a rapid and continuous stream of bubbles emerges is noted. This
is the boiling point of the liquid.

e For accuracy, the heating should be stopped when the rapid stream of bubbles is observed.
The temperature at which the liquid re-enters the capillary tube is also recorded as the
boiling point.

Determination of Density

The density of a liquid is its mass per unit volume. The density of 1,1,3,3-Tetramethylurea can
be determined using a pycnometer or by direct mass and volume measurements.

Apparatus:
o Pycnometer (a flask with a specific, accurately known volume)

e Analytical balance
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o Water bath for temperature control

Procedure using a Pycnometer:

The pycnometer is thoroughly cleaned, dried, and its empty mass is accurately weighed.

e The pycnometer is filled with 1,1,3,3-Tetramethylurea, ensuring no air bubbles are trapped.
The stopper is inserted, and any excess liquid is carefully wiped from the outside.

o The filled pycnometer is placed in a water bath to bring it to a constant, known temperature
(e.g., 20 °C).

e The pycnometer is removed from the bath, dried, and weighed to determine the mass of the
liquid.

e The density is calculated by dividing the mass of the 1,1,3,3-Tetramethylurea by the known
volume of the pycnometer.

Determination of Refractive Index

The refractive index of a liquid is a measure of how much the path of light is bent, or refracted,
when entering the liquid. It is a characteristic property and can be measured using a
refractometer.

Apparatus:

o Abbe refractometer

Constant temperature water circulator

Dropper

Solvent for cleaning (e.g., ethanol or acetone)

Soft tissue paper

Procedure:
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e The refractometer is calibrated using a standard liquid with a known refractive index (e.qg.,
distilled water).

e The prism of the refractometer is cleaned with a suitable solvent and allowed to dry
completely.

o Afew drops of 1,1,3,3-Tetramethylurea are placed on the surface of the prism using a clean
dropper.

e The prism is closed and the light source is switched on.

e The eyepiece is adjusted to bring the dividing line between the light and dark fields into
sharp focus.

e The control knob is turned to move the dividing line to the center of the crosshairs.

o The refractive index is read directly from the instrument's scale. The temperature should be
controlled and noted as the refractive index is temperature-dependent.

Reaction Pathways and Workflows
Synthesis of 1,1,3,3-Tetramethylurea

One common method for the synthesis of 1,1,3,3-Tetramethylurea involves the reaction of
dimethylamine with phosgene.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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